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Compound of Interest

Compound Name: Methoxyimino-acetic acid
CAS No.: 88012-58-2
Cat. No.: B2359429
Get Quote
. J

Executive Safety Summary (BLUF)

Do not underestimate this compound based on its molecular weight. Methoxyimino-acetic
acid (often the (2)-isomer) is a critical intermediate in cephalosporin synthesis (e.g.,
Cefuroxime).[1][2] While it shares the "acetic acid" name, its handling profile differs from glacial
acetic acid due to its solid state and the presence of the oxime moiety.[1][2]

The Primary Risks are:

o Corrosive Dust: As a solid acid, the dust is highly irritating to mucous membranes
(eyes/lungs) and becomes corrosive upon contact with moisture (sweat/tears).[1][2]

¢ Sensitization: Oxime derivatives carry a risk of dermal sensitization.[1][2]

+ Hidden Eye Damage: The crystalline nature can cause micro-abrasions that facilitate rapid
chemical burns if dust enters the eye.[1][2]

Immediate Action Required:
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» Engineering Control: All weighing and transfer must occur inside a certified Chemical Fume
Hood.[1][2]

o Eye Protection: Safety glasses are insufficient.[1][2] Unvented chemical splash goggles are
mandatory.[1][2]

Hazard Mechanism & Causality

Why do we recommend specific PPE? Understanding the mechanism ensures compliance.

Hazard Class Mechanism of Injury Critical PPE Implication

The carboxylic acid proton (

) protonates skin proteins.[1][2] Glove Thickness: Standard

Skin Irritation / Corrosion The methoxyimino group

(H314/H315) increases lipophilicity
compared to simple acetic

exam gloves may degrade
faster than expected if the
solid dissolves in sweat inside

acid, potentially aiding dermal the glove.[1][2]

penetration.[2]

The compound is a solid acid.

[1][2] Upon contact with the

aqueous environment of the Goggles vs. Glasses: Side

eye, it creates a localized high- ~ Shields do not stop airborne
Severe Eye Damage (H318) acidity zone ( dust.[1][2] Only a full seal
(goggles) prevents particulate
) causing immediate protein entry.[1][2]
coagulation and corneal

opacity.[1][2]

) ] ] Respiratory Protection: If hood
Inhalation of fine particulates o ]

) o o work is impossible (rare), a

) o deposits acidic material in the ] o
Respiratory Irritation (H335) ) ) ) P100 particulate filter is
alveoli, leading to chemical ) ] ]
N required, not just an organic
pneumonitis.[1][2] )
vapor cartridge.

PPE Selection Matrix
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Hand Protection Strategy

Note: Methoxyimino-acetic acid is typically handled as a solid, but often dissolved in polar
aprotic solvents (DMF, DMSO) or alcohols for reaction.[1]

. . . Breakthrough .
Scenario Glove Material Thickness . Rationale
Time
Nitrile provides
excellent
Solid Handling . ) ) ) abrasion
o Nitrile 4-5 mil (0.10mm)  >480 min (Solid) )
(Weighing) resistance
against crystals.
[1][2]
The acid is
soluble; double
loving allows
Solution o d g
S Nitrile (Double ) ] outer glove
Handling (in 5-8 mil (Total) >120 min
Gloved) removal upon
Water/Alcohol) )
splash without
exposing skin.[1]
[2]
Nitrile is
permeable to
Solution DMF/DMSO.[1]
o Butyl Rubber or ] ]
Handling (in ] >15 mil >480 min [2] The solvent
Laminate
DMF/DMSO) carries the acid

through the glove
to the skin.[1][2]

Respiratory & Body Protection[1][2][3][4]

o Eyes:Chemical Splash Goggles (ANSI Z87.1+ D3 rating).[1][2] Strictly prohibited: Contact
lenses.[1][2]

e Body: Lab coat (100% cotton or Nomex; avoid synthetics that melt).[1][2] Closed-toe
leather/composite shoes.[1][2]
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e Respiratory:
o Primary: Chemical Fume Hood (Face velocity 80-100 fpm).[1][2]

o Secondary (Spill/Cleaning):[1][2] Full-face respirator with ABEK-P3 (Multi-gas +
Particulate) cartridges.[1][2]

Operational Protocol: Weighing & Transfer

Objective: Transfer 10.0g of Methoxyimino-acetic acid to a reaction vessel without dust
generation.

e Preparation:

o Clear the fume hood.[1][2][3] Place an ionizing bar or anti-static gun near the balance.[1]
[2] Causality: These crystals are prone to static charge; static dispersal is the #1 cause of
exposure.[1][2]

o Pre-weigh the receiving solvent in the reactor to minimize open handling time.[1][2]
e Weighing:

o Don double nitrile gloves.[1][2]

o Open the stock container inside the hood.

o Use a disposable anti-static weighing boat.[1][2]

o Technique: Do not dump. Spatulate gently.[1][2] If crystals clump, do not crush them in the
open boat (aerosol risk); close the container and gently tumble.

e Transfer:
o Move the boat to the reactor.[1][2]
o Use a powder funnel extending deep into the reactor neck.[1][2]

o Rinse the boat and funnel immediately with the reaction solvent (e.g., Methanol) to
sequester residual dust into the liquid phase.[1]
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e Decontamination:
o Wipe the balance area with a saturated Sodium Bicarbonate (

) wipe (neutralization), followed by water.[1][2]

o Discard gloves as solid hazardous waste.[1][2]

Visualized Decision Logic
Diagram 1. PPE Selection Workflow

This logic gate ensures you select the correct protection based on the physical state and

solvent system.[1]
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Start: Assess Task

Physical State?

Weighing Reaction/Workup

Solid / Powder Solution / Liquid

PPE: Nitrile Gloves (4 mil)

+ Splash Goggles
+ Fume Hood

Check Solvent Type

Aqueous / Alcohol DMF / DMSO / DCM

PPE: Butyl or Laminate Gloves
(Silver Shield)
+ Face Shield

PPE: Double Nitrile

+ Face Shield

Click to download full resolution via product page

Caption: Decision tree for selecting glove material and eye protection based on the solvency of
Methoxyimino-acetic acid.

Diagram 2: Emergency Spill Response

Immediate actions to take if containment is breached.
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3. Cover with 4. Wet Wipe (Water)
Sodium Bicarbonate Dispose as HazWaste

3. Evacuate Lab
Large (>109) g cCalers

Small (<10g)

1. Isolate Area -
Spill Detected (Close Hood Sash) 2. Assess Size

/

Click to download full resolution via product page

Caption: Step-by-step workflow for neutralizing and cleaning acidic spills.

Waste Disposal & Deactivation

Classification: Hazardous Chemical Waste (Acidic, Organic).[1][2]

Segregation: Do not mix with oxidizing agents (Nitric acid, Peroxides) or strong bases
(exothermic reaction risk).[1][2]

o Labeling: Clearly label as "Organic Acid - Methoxyimino-acetic acid".

o Container: High-density polyethylene (HDPE) or glass.[1][2] Avoid metal containers due to
corrosion.[1][2]

o Deactivation (Glassware): Rinse glassware with 5% aqueous Sodium Bicarbonate (

) before washing with detergent.[1][2] This converts the acid to its water-soluble sodium salt,
preventing drain corrosion.[1][2]

References
e Sigma-Aldrich. (2023).[1][2] Safety Data Sheet: (Z)-2-(Methoxyimino)acetic acid. Retrieved
from [1][2]

o Thermo Fisher Scientific. (2022).[1][2] Glove Selection Guide for Organic Acids. Retrieved
from [1][2]

e PubChem. (2023).[1][2] Compound Summary: 2-(Methoxyimino)acetic acid (CAS 22981-22-
2).[1][2] National Library of Medicine.[1][2] Retrieved from [1][2]
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e Occupational Safety and Health Administration (OSHA).Personal Protective Equipment:
Chemical Resistance Selection. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. capotchem.com [capotchem.com]

e 2. uwm.edu [uwm.edu]

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4. carlroth.com:443 [carlroth.com:443]

» To cite this document: BenchChem. [Operational Safety Guide: Handling Methoxyimino-
acetic Acid (CAS 22981-22-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2359429/docs#operational-safety-guide-handling-
methoxyimino-acetic-acid-cas-22981-22-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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